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Abstract

The dipeptide Tyr-lle (Tyrosyl-Isoleucine) is a small biomolecule composed of the amino acids
Tyrosine and Isoleucine. While research into its specific biological roles is ongoing, Tyr-lle has
demonstrated significant potential as a bioactive compound, notably as a competitive inhibitor
of the Angiotensin-I-Converting Enzyme (ACE). This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of the Tyr-lle dipeptide. Detailed experimental protocols for its synthesis, purification,
characterization, and bioactivity assessment are also presented to facilitate further research
and development.

Chemical Structure and Physicochemical Properties

The Tyr-lle dipeptide consists of a tyrosine residue linked to an isoleucine residue via a peptide
bond. The chemical structure and key physicochemical properties are summarized below.

Chemical Structure:

o |[UPAC Name: (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyllamino]-3-
methylpentanoic acid[1]

e Molecular Formula: C1sH22N204[1]
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e Synonyms: Tyrosylisoleucine, Y| dipeptide, Tyr-lle[1]

Physicochemical Data:

Property Value Source
Molecular Weight 294.35 g/mol [1]
Monoisotopic Mass 294.15795719 Da [1]
XLogP3 -1.8 [1]
Hydrogen Bond Donors 4 PubChem
Hydrogen Bond Acceptors 5 PubChem
Rotatable Bond Count 7 PubChem
Physical Description Solid [1]

Biological Activity and Signaling Pathways
Angiotensin-I-Converting Enzyme (ACE) Inhibition

The most well-documented biological activity of the Tyr-lle dipeptide is its role as a competitive
inhibitor of the Angiotensin-I-Converting Enzyme (ACE).[2] ACE is a key enzyme in the Renin-
Angiotensin System (RAS), which plays a crucial role in blood pressure regulation. By inhibiting
ACE, Tyr-lle can prevent the conversion of angiotensin | to the potent vasoconstrictor
angiotensin Il, thereby contributing to a reduction in blood pressure.

Quantitative Data for ACE Inhibition:

Parameter Value Inhibition Type Source
ICs0 6.56 + 1.12 pM - [2]
Ki 3.10£0.28 uM Competitive [2]

Signaling Pathway: The Renin-Angiotensin System
(RAS)
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The following diagram illustrates the Renin-Angiotensin System and the point of inhibition by
the Tyr-lle dipeptide.
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1. Resin Swelling
(e.g., 2-Chlorotrityl chloride resin in DMF)

2. Loading of First Amino Acid

(Fmoc-Ille-OH)

3. Capping of Unreacted Sites
(e.g., DCM/MeOH/DIPEA)

4. Fmoc Deprotection
(20% Piperidine in DMF)

5. Coupling of Second Amino Acid
(Fmoc-Tyr(tBu)-OH with coupling agent e.g., HATU)

6. Final Fmoc Deprotection
(20% Piperidine in DMF)

7. Cleavage and Side-Chain Deprotection
(e.g., TFA cocktail)

Crude Tyr-lle Dipeptide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tyr-lle (Tyrosyl-Isoleucine) Dipeptide: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598024+#tyr-ile-dipeptide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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